Cas no 269410-22-2 (2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 269410-22-2
• MF: C₁₃H₁₉BO₄
• MW: 250.098564386368
• MDL: MFCD02093723
• CID: 254306
• PubChem ID: 2734650
• Update Time: 2025-10-29

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 4-Hydroxy-3-methoxyphenylboronic acid, pinacol ester
• Phenol,2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-hydroxy-3-methoxybenzene boronic acid pinacol ester
• 4-hydroxy-3-methoxyphenylboronic acid pinacol cyclic ester
• (4-HYDROXY-3-METHOXYPHENYL)BORONIC ACID PINACOL ESTER
• 2-(4-hydroxy-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolan
• methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• SCHEMBL9401
• DTXSID30370420
• EN300-268995
• BP-12811
• A818726
• J-016623
• 2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• MFCD02093723
• AKOS005256839
• WFSJROCEOJANPD-UHFFFAOYSA-N
• Z1741960599
• 4-Hydroxy-3-methoxyphenylboronic acid pinacol ester, 98%
• CS-0036776
• 2-Methoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yI)-phenol
• 4-Hydroxy-3-methoxyphenylboronic acid pinacol ester
• AS-3284
• FT-0644222
• PHENOL, 2-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 2-Methoxyphenol-4-boronic acid pinacol ester
• 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenol
• 2-methoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
• 4-Hydroxy-3-methoxybenzeneboronic acid, pinacol ester
• AM803612
• 2-methoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenol
• 269410-22-2
• DTXCID10321455
• 4-Hydroxy-3-methoxyphenylboronic acid pinacol ester(contains varying amounts of Anhydride)
• DB-016068

• MDL： MFCD02093723
• Inchi： 1S/C13H19BO4/c1-12(2)13(3,4)18-14(17-12)9-6-7-10(15)11(8-9)16-5/h6-8,15H,1-5H3
• InChI Key： WFSJROCEOJANPD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.13800
• Monoisotopic Mass: 250.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: White or cream crystalline powder
• Melting Point: 105-109 °C (lit.)
• PSA: 47.92000
• LogP: 1.70000
• Solubility: Insoluble in water

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Comprehensive Guide to 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 269410-22-2)

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 269410-22-2) is a specialized boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a phenolic hydroxyl group and a dioxaborolane ring, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a popular topic in modern synthetic chemistry. Researchers and industries value this compound for its stability, reactivity, and compatibility with diverse reaction conditions.

The molecular structure of 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol includes a methoxy group and a boronate ester, which are critical for its applications in drug discovery and agrochemical development. With the growing demand for boron-containing compounds in medicinal chemistry, this chemical has gained attention for its role in creating biologically active molecules. Its CAS No. 269410-22-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in R&D.

One of the trending applications of 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is in the development of PET (Positron Emission Tomography) tracers, a hot topic in diagnostic imaging. The boron moiety in this compound allows for efficient radiofluorination, a technique widely discussed in recent scientific literature. Additionally, its use in OLED (Organic Light-Emitting Diode) materials aligns with the surge in demand for advanced display technologies, making it a compound of interest in both academia and industry.

From a synthetic perspective, 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol serves as a key building block for aryl boronic acids, which are pivotal in creating biaryl structures via cross-coupling reactions. This aligns with the increasing focus on green chemistry and atom-efficient synthesis, as researchers seek sustainable methods to construct complex molecules. The compound’s stability under ambient conditions also makes it a preferred choice for storage and handling in laboratory settings.

Market trends indicate a rising demand for boronic acid derivatives, driven by their applications in pharmaceuticals, such as protease inhibitors and kinase-targeting drugs. The unique properties of 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol make it a valuable candidate for high-throughput screening and combinatorial chemistry, addressing the need for rapid drug discovery in post-pandemic research. Its role in covalent organic frameworks (COFs) further expands its utility in material science, a field gaining traction due to its potential in energy storage and catalysis.

For researchers exploring structure-activity relationships (SAR), 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol offers a modular scaffold for designing enzyme inhibitors and receptor modulators. Its compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a compound suited for modern automated platforms, a topic frequently queried in AI-driven chemical databases. Suppliers often highlight its high purity and solubility in common organic solvents, ensuring reproducibility in experimental outcomes.

In summary, 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 269410-22-2) is a multifaceted compound with significant relevance in cutting-edge research and industrial applications. Its integration into drug development pipelines, advanced materials, and diagnostic tools underscores its importance in contemporary chemistry. As the scientific community continues to explore boron chemistry, this compound remains a critical tool for innovation across multiple disciplines.